![molecular formula C6H13FO2S B1373226 3,3-Dimethylbutane-1-sulfonyl fluoride CAS No. 372-61-2](/img/structure/B1373226.png)
3,3-Dimethylbutane-1-sulfonyl fluoride
Overview
Description
3,3-Dimethylbutane-1-sulfonyl fluoride is a chemical compound with the molecular formula C6H13FO2S . It has an average mass of 168.230 Da and a mono-isotopic mass of 168.062027 Da .
Synthesis Analysis
Sulfonyl fluorides, including this compound, have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science . Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides . Another method for the synthesis of 1,3-dienylsulfonyl fluorides was developed via dehalogenation of α-halo-1,3-dienylsulfonyl fluorides in the presence of zinc powder and acetic acid .Molecular Structure Analysis
The molecular structure of this compound consists of 6 carbon atoms, 13 hydrogen atoms, 1 fluorine atom, 2 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm^3, a boiling point of 207.1±9.0 °C at 760 mmHg, and a vapor pressure of 0.3±0.4 mmHg at 25°C . It has an enthalpy of vaporization of 42.5±3.0 kJ/mol and a flash point of 79.0±18.7 °C . The index of refraction is 1.417, and it has a molar refractivity of 38.8±0.4 cm^3 .Scientific Research Applications
Novel 2,1,3-Benzothiadiazole Derivatives as Sensors
- Research Overview : Development of 2,1,3-benzothiadiazole derivatives as selective sensors for fluoride ions, utilizing hydrogen-bond functional groups for interaction.
- Key Findings : These compounds exhibit high sensitivity and selectivity for fluoride ions, useful in colorimetric and fluorescent sensing applications.
- Relevance : Demonstrates the utility of sulfonyl fluoride derivatives in sensor technology (Wu et al., 2016).
Sulfonyl Fluoride-Based Prosthetic Compounds
- Research Overview : Exploration of sulfonyl fluorides as potential labeling agents for biomarkers in PET chemistry.
- Key Findings : Development of a general route to prepare bifunctional arylsulfonyl fluorides, highlighting their potential in radiopharmaceutical development.
- Relevance : Showcases the application of sulfonyl fluorides in the field of medical imaging (Inkster et al., 2012).
Electrochemical Oxidative Coupling for Sulfonyl Fluoride Synthesis
- Research Overview : A novel, environmentally benign approach to prepare sulfonyl fluorides using electrochemical methods.
- Key Findings : The method demonstrates a broad substrate scope and does not require additional oxidants or catalysts.
- Relevance : Highlights an efficient and mild method for synthesizing sulfonyl fluorides, beneficial for various applications (Laudadio et al., 2019).
Synthesis of Taurine Derivatives
- Research Overview : Application of the 'safety-catch' principle for protecting sulfonic acids in the synthesis of taurine derivatives.
- Key Findings : Presents a method potentially applicable for the protection of sulfonic acids, amenable to a multiparallel format.
- Relevance : Offers a new approach in the synthesis of sulfonic acid derivatives, which could include sulfonyl fluorides (Seeberger et al., 2007).
Aliphatic Sulfonyl Fluorides Synthesis
- Research Overview : Development of a method for the synthesis of aliphatic sulfonyl fluorides via visible-light-mediated decarboxylative fluorosulfonylethylation.
- Key Findings : Demonstrates a rapid, metal-free approach to build diverse sulfonyl fluoride compound libraries.
- Relevance : This method expands the toolkit of sulfonyl fluorides, important in chemical biology and pharmacology (Xu et al., 2019).
Future Directions
Sulfonyl fluorides have received considerable attention and continuous interest from the communities of synthetic chemistry and medicinal chemistry . The direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides . A comprehensive overview of the current challenges and future prospects for advancing the practical applications of photo- and electro-reactions for sulfonyl fluoride synthesis is also provided .
Mechanism of Action
Target of Action
The primary targets of 3,3-Dimethylbutane-1-sulfonyl fluoride are proteins in biological systems . This compound acts as an electrophilic warhead, reacting with various amino acid residues in proteins .
Mode of Action
This compound interacts with its protein targets through a process known as sulfur (VI) fluoride exchange (SuFEx) . This compound possesses the right balance of biocompatibility (including aqueous stability) and protein reactivity .
Biochemical Pathways
The compound’s ability to modify various amino acid residues suggests that it could potentially influence a wide range of biochemical processes .
Pharmacokinetics
The compound’s molecular weight (16823 Da) and its physical properties such as density (1.0811 g/cm3 at 25 °C) and boiling point (53-54 °C at 2.3 Torr) may influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific proteins it targets. By modifying various amino acid residues, this compound could potentially alter protein function, leading to changes in cellular processes .
properties
IUPAC Name |
3,3-dimethylbutane-1-sulfonyl fluoride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13FO2S/c1-6(2,3)4-5-10(7,8)9/h4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYOHYZQXJMQYBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CCS(=O)(=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13FO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501276005 | |
Record name | 1-Butanesulfonyl fluoride, 3,3-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501276005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
372-61-2 | |
Record name | 1-Butanesulfonyl fluoride, 3,3-dimethyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=372-61-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Butanesulfonyl fluoride, 3,3-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501276005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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